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Compound of Interest

Compound Name: Di-m-tolyl-silan

Cat. No.: B15440892 Get Quote

Disclaimer: Direct experimental data for Di-m-tolyl-silane is not readily available in the current

scientific literature. This guide provides a comprehensive overview of its predicted physical and

chemical properties based on the known characteristics of closely related diarylsilane

compounds, particularly its isomer, di-p-tolyl-silane, and its chlorinated precursor, di-p-

tolyldichlorosilane. The experimental protocols described are generalized for the synthesis and

characterization of diarylsilanes.

Introduction
Di-m-tolyl-silane is an organosilicon compound belonging to the diarylsilane family. These

compounds are characterized by a central silicon atom bonded to two aryl groups, in this case,

two m-tolyl groups, and two hydrogen atoms. Diarylsilanes serve as important precursors and

intermediates in organosilicon chemistry, finding applications in the synthesis of polymers,

functional materials, and as reducing agents in organic synthesis. This guide aims to provide

researchers, scientists, and drug development professionals with a detailed understanding of

the expected properties and synthetic approaches for Di-m-tolyl-silane.

Predicted Physical and Chemical Properties
Due to the absence of specific experimental data for Di-m-tolyl-silane, the following table

summarizes the known properties of the closely related compound, di-p-tolyldichlorosilane,

which is a common precursor. It is anticipated that Di-m-tolyl-silane would be a liquid or a low-

melting solid at room temperature with a high boiling point.
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Table 1: Physical Properties of Di-p-tolyldichlorosilane

Property Value Reference

CAS Number 18414-38-5 [1]

Molecular Formula C₁₄H₁₄Cl₂Si [1]

Molecular Weight 281.26 g/mol [1]

Appearance Transparent liquid [1]

Boiling Point 225-226 °C at 50 mmHg [1][2]

Density 1.1 g/cm³ [1]

Flash Point >110 °C [1]

Synthesis of Diarylsilanes
The synthesis of diarylsilanes typically involves a two-step process starting from a suitable

dichlorosilane. The general approach for the synthesis of a diarylsilane, such as Di-m-tolyl-
silane, is outlined below.

General Synthesis of Dichlorodiarylsilanes
Dichlorodiarylsilanes are commonly prepared via a Grignard reaction between silicon

tetrachloride or a trichlorosilane and an aryl magnesium halide.
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Reaction Environment
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Caption: General synthesis of dichlorodiarylsilanes via Grignard reaction.

Reduction of Dichlorodiarylsilanes
The resulting dichlorodiarylsilane can then be reduced to the corresponding diarylsilane using a

suitable reducing agent, such as lithium aluminum hydride (LiAlH₄).

Reaction Environment

Dichloro-di-m-tolyl-silane

Di-m-tolyl-silane

 + LiAlH₄

Lithium Aluminum Hydride (LiAlH₄)

Dry Ether (solvent)
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Caption: Reduction of a dichlorodiarylsilane to a diarylsilane.

Experimental Protocols
The following are generalized experimental protocols for the synthesis and characterization of

diarylsilanes. Specific reaction conditions may need to be optimized for Di-m-tolyl-silane.

Synthesis of Dichloro-di-p-tolyl-silane (Illustrative
Example)
A solution of p-tolylmagnesium bromide is prepared by adding a solution of p-bromotoluene in

dry diethyl ether to magnesium turnings. This Grignard reagent is then slowly added to a stirred

solution of silicon tetrachloride in dry diethyl ether at a controlled temperature. After the addition

is complete, the reaction mixture is typically refluxed for several hours. The reaction is then

quenched, and the product is extracted, washed, and purified by fractional distillation under

reduced pressure.

Characterization of Diarylsilanes
The structural confirmation and purity assessment of diarylsilanes are typically performed using

a combination of spectroscopic techniques.

Table 2: Spectroscopic Characterization of Organosilanes
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Technique
Expected Observations for Di-m-tolyl-
silane

¹H NMR

Signals corresponding to the Si-H protons

(typically in the range of 4-6 ppm), aromatic

protons of the tolyl groups (around 7-8 ppm),

and the methyl protons of the tolyl groups

(around 2.3-2.5 ppm). The integration of these

signals would confirm the ratio of the different

types of protons.

¹³C NMR

Resonances for the aromatic carbons of the tolyl

groups and the methyl carbons. The chemical

shifts would be indicative of the substitution

pattern on the aromatic ring.

²⁹Si NMR

A characteristic chemical shift for the silicon

atom in a diarylsilane environment. The exact

shift would be influenced by the nature of the

aryl substituents. For many arylsilanes, these

shifts are found in a specific region of the

spectrum.[3]

Infrared (IR) Spectroscopy

A characteristic Si-H stretching vibration,

typically observed in the range of 2100-2200

cm⁻¹.[4] Other bands corresponding to the

aromatic C-H and C=C stretching, and C-H

bending vibrations of the tolyl groups would also

be present.

Mass Spectrometry (MS)

The molecular ion peak corresponding to the

exact mass of Di-m-tolyl-silane. The

fragmentation pattern would likely show the loss

of tolyl groups and hydrogen atoms, providing

further structural information.

Logical Relationships in Diarylsilane Chemistry
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The following diagram illustrates the central role of dichlorodiarylsilanes as intermediates in the

synthesis of various diarylsilane derivatives.
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Caption: Key chemical transformations of dichlorodiarylsilanes.

Conclusion
While specific experimental data for Di-m-tolyl-silane remains elusive, this technical guide

provides a robust framework for understanding its predicted properties and synthetic routes

based on the well-established chemistry of related diarylsilanes. The provided general

experimental protocols and characterization methods offer a solid starting point for researchers

interested in the synthesis and application of this and similar organosilicon compounds. Further

research is warranted to isolate and fully characterize Di-m-tolyl-silane to confirm these

predictions and explore its unique potential in various scientific and industrial applications.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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